Cas no 1273677-80-7 (6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE)

6-Methoxy-7-methyl-3,4-dihydro-2H-1-benzopyran-4-amine is a chiral amine derivative of the benzopyran scaffold, notable for its potential as an intermediate in pharmaceutical synthesis. The methoxy and methyl substituents at the 6- and 7-positions enhance its steric and electronic properties, making it a versatile building block for bioactive compounds. Its dihydropyran core offers structural rigidity, which can influence binding affinity in drug design. The amine functionality at the 4-position allows for further derivatization, facilitating the development of analogs with tailored pharmacological profiles. This compound is particularly valuable in medicinal chemistry for exploring central nervous system (CNS) targets due to its benzopyran framework.
6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE structure
1273677-80-7 structure
Product Name:6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
CAS No:1273677-80-7
MF:C11H15NO2
MW:193.242303133011
CID:5582175
PubChem ID:55295599
Update Time:2025-08-02

6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE Chemical and Physical Properties

Names and Identifiers

    • 6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
    • 2H-1-Benzopyran-4-amine, 3,4-dihydro-6-methoxy-7-methyl-
    • AKOS006370332
    • 6-METHOXY-7-METHYLCHROMAN-4-AMINE
    • 1273677-80-7
    • Y12839
    • Inchi: 1S/C11H15NO2/c1-7-5-11-8(6-10(7)13-2)9(12)3-4-14-11/h5-6,9H,3-4,12H2,1-2H3
    • InChI Key: JCXIOPSEMHSFCS-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C)C(=CC=2C(CC1)N)OC

Computed Properties

  • Exact Mass: 193.110278721g/mol
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Density: 1.103±0.06 g/cm3(Predicted)
  • Boiling Point: 287.1±40.0 °C(Predicted)
  • pka: 8.87±0.20(Predicted)

6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1795126-1g
6-Methoxy-7-methylchroman-4-amine
1273677-80-7 98%
1g
¥9198.00 2024-08-09

Additional information on 6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE

6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE (CAS No. 1273677-80-7): An Overview

6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE (CAS No. 1273677-80-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties.

The chemical structure of 6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE consists of a benzopyran core with specific functional groups that contribute to its pharmacological profile. The presence of a methoxy group at the 6-position and a methyl group at the 7-position, along with the amine functionality at the 4-position, imparts distinct chemical and biological properties to this compound. These structural elements are crucial for its interactions with biological targets and its potential therapeutic effects.

Recent research has focused on the synthesis and biological evaluation of 6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE. A study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of this compound using a multi-step process involving palladium-catalyzed coupling reactions and selective functional group manipulations. The synthesized compound was characterized using advanced spectroscopic techniques such as NMR and mass spectrometry to confirm its structure.

In terms of biological activity, 6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE has shown promising results in various in vitro and in vivo assays. It has demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has exhibited antioxidant properties by scavenging reactive oxygen species (ROS) and protecting cells from oxidative stress-induced damage.

A notable study published in the European Journal of Pharmacology in 2023 investigated the neuroprotective effects of 6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE in a mouse model of Parkinson's disease. The results showed that treatment with this compound significantly reduced dopaminergic neuron loss and improved motor function in the animals. These findings suggest that 6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE may have potential as a therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of 6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE have also been studied to evaluate its suitability for clinical applications. Research conducted by a team at the University of California, San Francisco, revealed that this compound exhibits favorable oral bioavailability and a long half-life, making it a promising candidate for further preclinical and clinical development.

In conclusion, 6-METHOXY-7-METHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE (CAS No. 1273677-80-7) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. Ongoing studies are expected to uncover additional therapeutic applications and optimize its pharmacological profile for clinical use.

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